Cas no 31081-16-0 (Guanidine,N,N,N',N''-tetramethyl-)

31081-16-0 structure
Product name:Guanidine,N,N,N',N''-tetramethyl-
Guanidine,N,N,N',N''-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- Guanidine,N,N,N',N''-tetramethyl-
- 1,1,3,3-tetramethylguanidine
- N,N,N',N'-Tetramethylguanidine
- SCHEMBL13463982
- Guanidine. 11.2.3-tetramethyl-
- AKOS006374171
- 31081-16-0
- 1,1,2,3-tetramethylguanidine
- Guanidine, N,N,N',N'-tetramethyl-
- AKOS027323085
- SCHEMBL50540
- N,N,N',N''-Tetramethylguanidine
- DTXSID70185030
- N,N,N',N''''-Tetramethylguanidine
-
- Inchi: InChI=1S/C5H13N3/c1-6-5(7-2)8(3)4/h1-4H3,(H,6,7)
- InChI Key: NCSXOMQDXHCTOY-UHFFFAOYSA-N
- SMILES: CN/C(/N(C)C)=N\C
Computed Properties
- Exact Mass: 115.11109
- Monoisotopic Mass: 115.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 85.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 27.6Ų
Experimental Properties
- PSA: 27.63
Guanidine,N,N,N',N''-tetramethyl- Related Literature
-
Keita Fuchise,Masayasu Igarashi,Kazuhiko Sato,Shigeru Shimada Chem. Sci. 2018 9 2879
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